Cas no 1555623-55-6 (2-Chlorooxazole-5-carboxylic acid)

• Product Name: 2-Chlorooxazole-5-carboxylic acid
• CAS No: 1555623-55-6
• MF: C₄H₂ClNO₃
• MW: 147.516580104828
• MDL: MFCD28639629
• CID: 4675206
• PubChem ID: 70245173
• Update Time: 2025-11-02

2-Chlorooxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chlorooxazole-5-carboxylic acid
• FCH3462360
• AX8226847
• 2-Chloro-oxazole-5-carboxylic acid
• 1555623-55-6
• SCHEMBL7977655
• F53663
• BS-49729
• 5-Oxazolecarboxylic acid, 2-chloro-
• 2-Chlorooxazole-5-carboxylicacid
• 2-chloro-1,3-oxazole-5-carboxylic acid

• MDL： MFCD28639629
• Inchi： 1S/C4H2ClNO3/c5-4-6-1-2(9-4)3(7)8/h1H,(H,7,8)
• InChI Key： YPVRRKXUYHUYGA-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 146.9723206g/mol
• Monoisotopic Mass: 146.9723206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 1.2

Additional information on 2-Chlorooxazole-5-carboxylic acid

Recent Advances in the Application of 2-Chlorooxazole-5-carboxylic acid (CAS: 1555623-55-6) in Chemical Biology and Pharmaceutical Research

2-Chlorooxazole-5-carboxylic acid (CAS: 1555623-55-6) is a heterocyclic compound that has recently gained significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its oxazole ring and chloro substituent, serves as a versatile building block for the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel antimicrobial and anticancer agents. The unique structural features of 2-Chlorooxazole-5-carboxylic acid make it an attractive scaffold for medicinal chemistry applications, enabling the design of compounds with improved pharmacological properties.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-Chlorooxazole-5-carboxylic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting bacterial efflux pumps. The study demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the structure of the inhibitors, resulting in compounds with enhanced binding affinity and reduced cytotoxicity. These findings underscore the potential of 2-Chlorooxazole-5-carboxylic acid as a starting point for the development of new antibiotics to combat antimicrobial resistance.

Another notable application of 2-Chlorooxazole-5-carboxylic acid was reported in a study focusing on cancer therapeutics. Researchers at a leading pharmaceutical company utilized this compound to develop a series of kinase inhibitors with selective activity against oncogenic kinases. The study, published in Cancer Research, revealed that the incorporation of 2-Chlorooxazole-5-carboxylic acid into the inhibitor scaffold improved both the potency and selectivity of the compounds. In vitro and in vivo experiments demonstrated significant tumor growth inhibition in models of non-small cell lung cancer (NSCLC) and breast cancer. These results highlight the compound's potential as a valuable tool in the design of targeted cancer therapies.

Beyond its applications in drug discovery, 2-Chlorooxazole-5-carboxylic acid has also been investigated for its role in chemical biology. A recent study in ACS Chemical Biology described the use of this compound as a probe to study protein-ligand interactions. By incorporating 2-Chlorooxazole-5-carboxylic acid into fluorescent tags, the researchers were able to visualize and quantify the binding of small molecules to target proteins in real-time. This approach provides a powerful tool for understanding the mechanisms of action of potential drug candidates and for identifying new therapeutic targets.

The synthesis and scalability of 2-Chlorooxazole-5-carboxylic acid have also been the subject of recent research. A study published in Organic Process Research & Development reported an optimized synthetic route for the large-scale production of this compound. The researchers developed a cost-effective and environmentally friendly method that minimizes the use of hazardous reagents and reduces waste generation. This advancement is expected to facilitate the broader adoption of 2-Chlorooxazole-5-carboxylic acid in both academic and industrial settings, enabling further exploration of its applications.

In conclusion, 2-Chlorooxazole-5-carboxylic acid (CAS: 1555623-55-6) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility as a building block for bioactive molecules, combined with its potential in drug discovery and chemical biology, makes it a valuable compound for future studies. Ongoing research is likely to uncover additional applications and further optimize its synthetic accessibility, paving the way for new therapeutic innovations.